Acid Yellow 116

Specification

• CAS No.: 12239-18-8
• Molecular Formula: C217H15IN4O5S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Acid Yellow 116 is classified as a single azo dye with 1:2 cobalt complexes in its structure. The dye is identified by several key parameters as shown in Table 1.1.

Parameter	Specification
Chemical Name	C.I. Acid Yellow 116
CAS Registry Number	12239-18-8
Molecular Formula	C16H15ClN4O5S
Molecular Weight	410.83
Molecular Structure	Single azo, 1:2 Cobalt complexes
Alternative Names	Irgalan Yellow GRL; Ostalan Yellow GRL; Acid Yellow M-GRL; Acid Yellow NM-RL; Acid Yellow GRL; Yellow GRL

Table 1.1: Chemical identification parameters of Acid Yellow 116

The dye belongs to the monoazo cobalt complex chemical class, which contributes to its specific dyeing properties and color characteristics. The molecular structure features an azo group (-N=N-) that serves as the primary chromophore, giving the dye its characteristic yellow color.

Manufacturing Methods

The synthesis of Acid Yellow 116 involves several chemical processes, primarily diazotization and coupling reactions followed by metal complexation. The primary manufacturing method can be described as follows:

The process begins with the diazotization of 3-amino-4-hydroxybenzenesulfonamide, which is then coupled with N-(2-chlorophenyl)-3-oxobutanamide. The resulting compound undergoes complexation with cobalt chloride, followed by filtration to obtain the final product.

This synthesis follows the general principles of azo dye manufacturing, which typically involves:

• Formation of a diazonium salt from a primary aromatic amine

• Coupling of the diazonium salt with an electron-rich aromatic compound

• In this case, additional metal complexation with cobalt to form the 1:2 complex

The diazotization reaction must be conducted under carefully controlled temperature conditions (typically 0-5°C) to prevent decomposition of the unstable diazonium intermediates.

Physical and Chemical Characteristics

Acid Yellow 116 exhibits distinctive physical and chemical properties that influence its behavior in various applications and environments.

Physical Properties

Acid Yellow 116 appears as a yellow-brown evenly distributed powder. One of its distinctive characteristics is the relatively large size of its dye molecules, which causes its aqueous solutions to exist in a colloidal or gel-like state. When the temperature of such solutions drops, flashing crystallization particles appear in the solution.

Table 3.1 presents the key physical properties of Acid Yellow 116:

Property	Specification
Appearance	Yellow Brown Powder
Shade	Reddish Yellow
Solubility	Soluble in water
Moisture content	≤5%
Insolubility in water	≤1%
Residues on sieve (100 mesh)	≤2%
Tinting strength	200±6%

Table 3.1: Physical properties of Acid Yellow 116

Chemical Behavior in Different Solutions

The dye shows varied behaviors in different chemical environments, which is important for understanding its dyeing mechanisms and stability:

• In strong sulfuric acid: Yellow, diluted to light yellow

• In strong hydrochloric acid: Maintains color, diluted to light yellow

• In nitric acid: Damaged, with only a small amount of yellow remaining

• In dilute nitric acid: Tender yellow

• In sodium hydroxide: Yellow, diluted to yellow

• In water: Yellow solution

These color changes in different pH environments and chemical solutions provide insights into the stability of the chromophore under various conditions and guide its application in different dyeing processes.

Applications in Textile Industry

Acid Yellow 116 finds extensive applications across various segments of the textile industry, primarily due to its colorfastness properties and affinity for specific fibers.

Primary Textile Applications

The dye is specifically formulated for dyeing protein fibers and selected synthetic materials. Its primary applications include:

• Wool dyeing (tops, fabrics, blends)

• Silk dyeing

• Nylon dyeing

• Polyvinyl alcohol (PVA) fibers

• Blended fabrics (wool/rayon, polyvinyl alcohol/cotton)

• Direct printing on wool, silk, and nylon fabrics

The dye is particularly valued in the textile industry for its level dyeing properties, which allow for uniform color application in various fabric types. Its performance in blended fabrics makes it versatile for contemporary textile applications where mixed fiber compositions are common.

Application Methods

Acid Yellow 116 can be applied through various dyeing methods:

• Direct dyeing

• Exhaust dyeing

• Direct printing

• Batch processing

The specific application methods depend on the substrate, desired color intensity, and fastness requirements. The dye typically requires acidic conditions for optimal fixation to protein fibers, which explains its classification as an acid dye.

Applications in Other Industries

Beyond textile applications, Acid Yellow 116 has found utility in other industrial sectors:

Leather Industry

The dye is frequently used in leather dyeing operations, providing consistent coloration for various leather products. Its ability to penetrate and bind to protein structures makes it suitable for leather applications.

Paper Industry

Although less common than its textile applications, Acid Yellow 116 is also used in paper coloration, particularly for specialty papers that require water-resistant coloring agents.

Performance Characteristics

The performance of Acid Yellow 116 in various applications is heavily dependent on its fastness properties, which refer to the dye's resistance to various environmental factors and treatments.

Fastness Properties

Table 6.1 presents the comprehensive fastness properties of Acid Yellow 116 when applied to wool fabric:

Fastness Type	Grade
Light Fastness	6-7 (ISO) / 7-8 (Technical grade)
Soaping Fastness Fading	5 (ISO) / 4-5 (Technical grade)
Soaping Fastness Staining	5
Water Logging Fastness Fading	4-5
Water Logging Fastness Staining	4-5
Perspiration Fastness Fading	4-5 (ISO) / 5 (Technical grade)
Perspiration Fastness Staining	4-5 (ISO) / 5 (Technical grade)
Dry Rubbing Fastness	4-5
Wet Rubbing Fastness	4-5
Ironing Fastness Fading	4-5
Ironing Fastness Staining	5
Acetic acid Fastness	4-5
Sulfuric acid Fastness	4-5
Sodium carbonate Fastness	4-5
Oxygen bleaching	-
Crabbing Fading	3
Crabbing Staining	2

Table 6.1: Fastness properties of Acid Yellow 116 on wool fabric

Note: Fastness ratings are typically on a scale of 1-8 or 1-5, where higher numbers indicate better fastness properties. ISO refers to International Standards Organization measurements, while Technical grade refers to manufacturer specifications.

The notably high light fastness (6-7 on the ISO scale) makes this dye particularly suitable for applications where exposure to light is a concern, such as upholstery, carpets, and outdoor textiles.

Research Findings

Recent research on azo dyes, including those structurally similar to Acid Yellow 116, has focused on their environmental impact and potential applications beyond traditional dyeing.

Adsorption Studies

Research on reactive dyes has investigated the adsorption properties of these compounds onto various substrates. For instance, studies with similar reactive dyes (such as Reactive Blue 116 and Reactive Yellow 81) have examined their adsorption onto multi-walled carbon nanotubes from aqueous solutions at different pH values.

These studies found that:

• Optimal dye adsorption occurred at pH 2 and pH 12

• The pseudo-first-order kinetic model provided the best approximation of experimental data

• The predominant transport mechanism was molecular diffusion

• Equilibrium data better adapted to the Langmuir isothermal model

Such research has implications for wastewater treatment in textile industries and potential environmental remediation strategies for dye-contaminated water sources.

Environmental Considerations

The environmental behavior of azo dyes like Acid Yellow 116 is of increasing concern. Research indicates that the large molecular size of the dye and its tendency to form colloidal solutions may affect its biodegradability and environmental persistence. The metal complexation (with cobalt in this case) also influences both the dyeing properties and environmental fate of the compound.